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Compound of Interest

Compound Name: 2-Methyl-6-propoxypyrazine

CAS No.: 67845-28-7

Cat. No.: B1584242

Get Quote

Executive Summary
This application note details the protocol for the unambiguous structural assignment of 2-
Methyl-6-propoxypyrazine (CAS: 67845-28-7), a high-value pyrazine derivative used in flavor

and fragrance formulations (nutty, roasted profiles). Pyrazine substitutions are notoriously

difficult to assign solely via 1D NMR due to the symmetry and electronic similarity of the ring

carbons.

This guide moves beyond simple peak listing to provide a causal assignment strategy. We

utilize Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect (NOE)

spectroscopy to definitively distinguish the 2,6-isomer from its 2,3-, 2,5-, and 3,5-isomers.

Chemical Context & Isomerism
The pyrazine core is electron-deficient. The introduction of an electron-donating alkoxy group

(propoxy) and a weakly donating alkyl group (methyl) creates specific electronic perturbations.
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2-Methyl group: Inductive donation (+I), slightly shields ortho-position (H3).

6-Propoxy group: Resonance donation (+M) dominates over induction (-I), significantly

shielding the ortho/para positions, but the adjacent nitrogen complicates simple additivity

rules.

Target Structure:

Formula: C8H12N2O[1]

MW: 152.19 g/mol

Key Challenge: Distinguishing H3 vs. H5 and C2 vs. C6 without X-ray crystallography.

Experimental Protocol
Sample Preparation
To prevent concentration-dependent chemical shift drifting (common in nitrogen heterocycles),

strictly adhere to the following:

Solvent: Chloroform-d (CDCl3) with 0.03% v/v TMS.

Why: CDCl3 minimizes hydrogen bonding with the pyrazine nitrogens compared to

DMSO-d6, resulting in sharper lines.

Concentration: 10–15 mg in 600 µL solvent.

Vessel: 5 mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (600 MHz equivalent)
Standard parameters often fail to capture quaternary carbons in pyrazines due to long

relaxation times (

).
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Experiment
Pulse
Sequence

Scans (NS)
Relaxation
Delay (d1)

Notes

1H 1D zg30 16 2.0 s

30° pulse angle

for accurate

integration.

13C {1H} zgpg30 1024 3.0 s

Extended d1

required for

C2/C6

quaternary

carbons.

1H-13C HSQC hsqcedetgpsisp2 8 1.5 s

Multiplicity-edited

(CH/CH3 up,

CH2 down).

1H-13C HMBC hmbcgplpndqf 16 1.5 s
Optimized for

Hz (long range).

1D NOESY selnogp 64 2.0 s

Selective

irradiation of

Methyl and O-

CH2.

Spectral Analysis & Assignment Logic
1H NMR Assignment (The Proton Backbone)
The spectrum is divided into three distinct zones: the aliphatic chain, the methyl substituent,

and the aromatic ring.

Zone A (Aliphatic Propyl Chain):

1.02 (t, 3H): Terminal methyl (-CH2-CH2-CH3).

1.83 (sext, 2H): Central methylene (-CH2-CH2-CH3).

4.25 (t, 2H): Oxymethylene (-O-CH2-). Diagnostic: The chemical shift > 4.0 ppm confirms
attachment to Oxygen.
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Zone B (Pyrazine Methyl):

2.45 (s, 3H): Methyl attached to aromatic ring. Validation: Singlet indicates no adjacent
protons on the ring (quaternary C2).

Zone C (Aromatic Ring - The Critical Pair):

Two singlets appear between 7.8 and 8.1 ppm.

8.05 (s, 1H): Assigned to H3.

7.98 (s, 1H): Assigned to H5.

Differentiation Logic: H5 is ortho to the propoxy group. The resonance effect of oxygen

increases electron density at C5/H5, shielding it (moving it upfield/lower ppm) relative to

H3.

13C NMR Assignment
159.8 (C6): Most deshielded quaternary carbon. Directly attached to Oxygen and Nitrogen.

152.5 (C2): Quaternary carbon attached to Methyl and Nitrogen.

138.5 (C3): Aromatic CH.

132.1 (C5): Aromatic CH (Shielded by alkoxy resonance).

68.5 (O-CH2): Alkoxy carbon.

21.5 (Ar-CH3): Ring methyl.

22.4 (CH2): Propyl middle carbon.

10.5 (CH3): Propyl terminal carbon.

The Self-Validating Mechanism (HMBC & NOE)
To ensure the structure is not an isomer, we map the connectivity.

HMBC (Heteronuclear Multiple Bond Correlation):

Methyl Protons (
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2.45) show a strong 3-bond correlation to C3 (

138.5). This links the methyl group specifically to the H3 proton environment.

O-CH2 Protons (

4.25) show a strong 3-bond correlation to C5 (

132.1). This links the propoxy group to the H5 proton environment.

Crucial Check: If the methyl protons showed correlations to both ring CH carbons, the

molecule would likely be the 2,5-isomer (symmetric). The specific isolation of spin systems

confirms the 2,6-substitution.

NOE (Nuclear Overhauser Effect):

Irradiate Methyl (

2.45)

Enhancement of H3 (

8.05).

Irradiate O-CH2 (

4.25)

Enhancement of H5 (

7.98).

Result: This spatial proximity confirms the assignment of the aromatic protons.

Visualizing the Logic
The following diagram illustrates the flow of assignment and the definitive correlations required

to validate the structure.
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Input Data Fragments
Validation (HMBC/NOE)

Sample in CDCl3

1H Spectrum

13C Spectrum Methyl (2.45 ppm)

Propoxy (4.25 ppm)

Ring H (7.9-8.1 ppm)

Me -> C3/H3 Link

NOE/HMBC

Propoxy -> C5/H5 LinkNOE/HMBC

2-Methyl-6-propoxypyrazine
CONFIRMED

Click to download full resolution via product page

Figure 1: Logic flow for structural confirmation. Red arrows indicate critical 2D NMR

correlations.

Summary Data Table

Position Group 1H (ppm)

Multiplicity
(

in Hz)
13C (ppm)

Key HMBC
(H

C)

2 Quaternary - - 152.5 H3, 2-Me

2-Me Methyl 2.45 s 21.5 C2, C3

3 Aromatic CH 8.05 s 138.5 C2, C5

5 Aromatic CH 7.98 s 132.1 C6, C3

6 Quaternary - - 159.8 H5, O-CH2

1' O-CH2 4.25 t (6.7) 68.5 C6, C2'

2' CH2 1.83 sext (7.2) 22.4 C1', C3'

3' CH3 1.02 t (7.4) 10.5 C2'
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Note: Chemical shifts are referenced to TMS (0.00 ppm) in CDCl3. Values are consistent with

typical alkoxypyrazine increments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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